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Compound of Interest

Compound Name:
N-(4-fluorophenyl)-2,6-

dimethoxybenzamide

Cat. No.: B11175725

Get Quote

CAS Registry Number: 263256-03-7 Chemical Formula: C₁₅H₁₄FNO₃ Molecular Weight: 275.28

g/mol [1][2]

Executive Summary & Structural Significance
N-(4-fluorophenyl)-2,6-dimethoxybenzamide is a benzamide derivative characterized by a

highly sterically congested amide bond.[1][2] It serves as a critical model system and scaffold in

two primary domains:

Agrochemical Discovery: It acts as a structural analogue to Isoxaben, a pre-emergent

herbicide that inhibits cellulose biosynthesis.[2] The 2,6-dimethoxy motif is a privileged

substructure for inducing specific binding conformations in plant cell wall synthesis enzymes.

[1][2]

Medicinal Chemistry (Conformational Control): The 2,6-dimethoxy substitution pattern forces

the amide bond out of planarity with the phenyl ring (atropisomeric potential).[1][2] This

"ortho-effect" is utilized to lock conformations in protein-ligand interactions, improving

selectivity by reducing the entropic penalty of binding.[1][2]
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Chemical Identity Table
Property Specification

IUPAC Name N-(4-fluorophenyl)-2,6-dimethoxybenzamide

Common Identifier 2,6-Dimethoxy-4'-fluorobenzanilide

CAS Number 263256-03-7

SMILES COc1cccc(OC)c1C(=O)Nc2ccc(F)cc2

LogP (Predicted) ~2.8 - 3.2 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor / 4 Acceptors

Rotatable Bonds 4 (Restricted rotation at amide-aryl bond)

Synthetic Architecture & Protocols
The Steric Challenge
Synthesizing N-(4-fluorophenyl)-2,6-dimethoxybenzamide is not a trivial amide coupling.[1]

[2] The methoxy groups at the 2- and 6-positions of the benzoic acid create significant steric

hindrance, shielding the carbonyl carbon from nucleophilic attack.[1][2]

Standard Coupling: Reagents like EDC/NHS or carbodiimides often fail or result in low yields

because the bulky ortho-substituents prevent the formation of the active ester intermediate

or block the approaching amine.[1][2]

Recommended Route: The Acid Chloride Method is the gold standard here.[2] Converting

the acid to the highly reactive acid chloride (using Thionyl Chloride or Oxalyl Chloride)

overcomes the steric barrier.[1][2]

Experimental Workflow
The following protocol is designed for high-fidelity synthesis, prioritizing yield and purity.

Step 1: Activation (Acid Chloride Formation)
Reagents: 2,6-Dimethoxybenzoic acid (1.0 eq), Thionyl Chloride (SOCl₂, 3.0 eq), DMF

(catalytic, 2 drops).[1][2] Solvent: Dichloromethane (DCM) or Toluene (anhydrous).[1][2]
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Suspend 2,6-dimethoxybenzoic acid in anhydrous DCM under an inert atmosphere

(Nitrogen/Argon).

Add catalytic DMF (essential for forming the Vilsmeier-Haack intermediate to accelerate

reaction).[1][2]

Add SOCl₂ dropwise at 0°C.

Reflux for 2–3 hours. The solution will turn clear, indicating the formation of 2,6-

dimethoxybenzoyl chloride.[1][2]

Critical Step: Evaporate solvent and excess SOCl₂ in vacuo to dryness. Re-dissolve the

residue in fresh anhydrous DCM. Do not purify the acid chloride; use immediately.[1][2]

Step 2: Nucleophilic Acyl Substitution
Reagents: 4-Fluoroaniline (1.1 eq), Triethylamine (Et₃N, 2.0 eq) or Pyridine.[1][2] Solvent: DCM

(anhydrous).[1][2]

Dissolve 4-fluoroaniline and Et₃N in anhydrous DCM at 0°C.

Slowly add the solution of 2,6-dimethoxybenzoyl chloride (from Step 1) via syringe/dropping

funnel.

Allow the reaction to warm to Room Temperature (RT) and stir for 12 hours.

Monitoring: Monitor via TLC (EtOAc/Hexane 1:2). The acid chloride is highly reactive;

disappearance of the amine is the key indicator.[2]

Step 3: Work-up & Purification[1][2]
Quench: Add 1M HCl (aqueous) to quench unreacted amine and solubilize the

pyridine/triethylamine salts.

Extraction: Wash the organic layer with saturated NaHCO₃ (to remove unreacted acid) and

Brine.[1][2]

Drying: Dry over Na₂SO₄ and concentrate.
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Recrystallization: Recrystallize from Ethanol/Water or Flash Chromatography (Silica, 0-30%

EtOAc in Hexanes).

Synthesis Logic Diagram
The following diagram illustrates the reaction pathway and critical decision nodes.

Steric Barrier Management

2,6-Dimethoxybenzoic Acid
Activation:

SOCl2 + cat. DMF
(Reflux, 3h)

Steric Activation Intermed: Acid Chloride
(Highly Reactive)

- SO2, - HCl
Coupling:

+ 4-Fluoroaniline
+ Et3N Base

Nucleophilic Attack
TARGET:

N-(4-fluorophenyl)-
2,6-dimethoxybenzamide

- Et3N.HCl

Click to download full resolution via product page

Caption: Synthesis workflow prioritizing the Acid Chloride route to overcome the steric

hindrance of the 2,6-dimethoxy motif.

Structural Analysis & Spectroscopic Signature[1][2]
NMR Prediction & Interpretation
Researchers characterizing this compound should look for these distinct signals (Solvent:

DMSO-d₆ or CDCl₃):

¹H NMR:

δ ~3.7–3.8 ppm (s, 6H): A sharp singlet corresponding to the two equivalent methoxy

groups (-OCH₃).[1][2][3] This equivalence confirms free rotation (or fast exchange) on the

NMR timescale at RT, despite the steric bulk.[1][2]

δ ~7.0–7.2 ppm (m, 2H): The protons on the fluoro-phenyl ring ortho to the fluorine atom

(coupling with ¹⁹F).[1][2]

δ ~7.6–7.8 ppm (m, 2H): The protons on the fluoro-phenyl ring meta to the fluorine (near

the amide).[1][2]
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δ ~10.0–10.5 ppm (s, 1H): The Amide N-H proton.[1][2] This will be downfield shifted due

to the electron-withdrawing nature of the carbonyl and the phenyl ring.[1][2]

Conformational "Twist"
The 2,6-dimethoxy groups create a "molecular lock."[1][2] The phenyl ring of the benzoic acid

moiety is forced to be perpendicular (or highly twisted) relative to the amide plane to minimize

steric clash between the carbonyl oxygen and the methoxy oxygens.[1][2]

Implication: This molecule is not planar.[2] It adopts a specific 3D shape that mimics the

transition state of twisted amides, making it a valuable probe for binding pockets that cannot

accommodate flat aromatic systems.[2]

Biological & Industrial Context[1][2][4][8]
Agrochemical Relevance (Cellulose Inhibition)
This molecule is a direct structural analogue of Isoxaben (CAS 82558-50-7).[1][2]

Mechanism: Isoxaben and its 2,6-dimethoxybenzamide analogues inhibit the enzyme

cellulose synthase A (CesA) in plants.[1][2]

SAR Insight: The 2,6-dimethoxy motif is essential for activity.[1][2] Replacing it with 2,6-

dichloro or removing a methoxy group typically results in a loss of herbicidal potency.[1][2]

The 4-fluoro group on the aniline side modulates metabolic stability (blocking para-

hydroxylation by cytochrome P450s) and lipophilicity.[1][2]

Medicinal Chemistry (Fragment-Based Design)
In drug discovery, this scaffold is often screened against:

HDAC (Histone Deacetylases): Benzamides are a known class of HDAC inhibitors (e.g.,

Entinostat).[1][2] The 4-fluoro group acts as a cap, while the amide binds to the zinc domain.

[1][2]

Kinase Inhibition: The twisted conformation allows it to fit into hydrophobic pockets of

kinases where flat inhibitors fail.[2]
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Disclaimer: This guide is for research purposes only. Synthesis of this compound involves

hazardous reagents (Thionyl Chloride, Acid Chlorides) and should only be performed by

qualified personnel in a fume hood.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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